![molecular formula C24H20BrNO3 B252883 5-bromo-3-hydroxy-1-(4-methylbenzyl)-3-(2-oxo-2-phenylethyl)-1,3-dihydro-2H-indol-2-one](/img/structure/B252883.png)
5-bromo-3-hydroxy-1-(4-methylbenzyl)-3-(2-oxo-2-phenylethyl)-1,3-dihydro-2H-indol-2-one
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Overview
Description
5-bromo-3-hydroxy-1-(4-methylbenzyl)-3-(2-oxo-2-phenylethyl)-1,3-dihydro-2H-indol-2-one is a chemical compound that belongs to the indole family. It has been synthesized and investigated for its potential scientific research applications.
Mechanism of Action
The mechanism of action of 5-bromo-3-hydroxy-1-(4-methylbenzyl)-3-(2-oxo-2-phenylethyl)-1,3-dihydro-2H-indol-2-one is not fully understood. However, it has been suggested that it may inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. It may also act as an antioxidant and anti-inflammatory agent by scavenging free radicals and reducing inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. It has also been shown to reduce oxidative stress and inflammation in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using 5-bromo-3-hydroxy-1-(4-methylbenzyl)-3-(2-oxo-2-phenylethyl)-1,3-dihydro-2H-indol-2-one in lab experiments is its potential as a treatment for cancer. It may also be useful as an antioxidant and anti-inflammatory agent. However, one limitation is that its mechanism of action is not fully understood, and further research is needed to fully elucidate its potential therapeutic effects.
Future Directions
There are several future directions for research on 5-bromo-3-hydroxy-1-(4-methylbenzyl)-3-(2-oxo-2-phenylethyl)-1,3-dihydro-2H-indol-2-one. One direction is to further investigate its mechanism of action and potential therapeutic effects. Another direction is to explore its potential as a treatment for other diseases, such as neurodegenerative diseases and cardiovascular diseases. Additionally, it may be useful to investigate its potential as a drug delivery system or as a tool for imaging and diagnosis.
Synthesis Methods
The synthesis of 5-bromo-3-hydroxy-1-(4-methylbenzyl)-3-(2-oxo-2-phenylethyl)-1,3-dihydro-2H-indol-2-one has been reported in the literature. The method involves the reaction of 4-methylbenzylamine with 3-bromo-1-(2-oxo-2-phenylethyl)-1H-indole-2,3-dione in the presence of a base. The product is then treated with hydroxylamine hydrochloride to yield the final compound.
Scientific Research Applications
5-bromo-3-hydroxy-1-(4-methylbenzyl)-3-(2-oxo-2-phenylethyl)-1,3-dihydro-2H-indol-2-one has been investigated for its potential scientific research applications. It has been shown to have anticancer properties and has been studied as a potential treatment for cancer. Additionally, it has been investigated for its potential as an antioxidant and anti-inflammatory agent.
Properties
Molecular Formula |
C24H20BrNO3 |
---|---|
Molecular Weight |
450.3 g/mol |
IUPAC Name |
5-bromo-3-hydroxy-1-[(4-methylphenyl)methyl]-3-phenacylindol-2-one |
InChI |
InChI=1S/C24H20BrNO3/c1-16-7-9-17(10-8-16)15-26-21-12-11-19(25)13-20(21)24(29,23(26)28)14-22(27)18-5-3-2-4-6-18/h2-13,29H,14-15H2,1H3 |
InChI Key |
HRDMKQOSSYVGQJ-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)CN2C3=C(C=C(C=C3)Br)C(C2=O)(CC(=O)C4=CC=CC=C4)O |
Canonical SMILES |
CC1=CC=C(C=C1)CN2C3=C(C=C(C=C3)Br)C(C2=O)(CC(=O)C4=CC=CC=C4)O |
Origin of Product |
United States |
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